Cas no 1233705-32-2 (5-(5-tert-butyl-1,2,4-oxadiazol-3-yl)-2-chloropyridine)

5-(5-tert-butyl-1,2,4-oxadiazol-3-yl)-2-chloropyridine structure
1233705-32-2 structure
Product Name:5-(5-tert-butyl-1,2,4-oxadiazol-3-yl)-2-chloropyridine
CAS No:1233705-32-2
MF:C11H12ClN3O
MW:237.685481071472
CID:2114690
Update Time:2023-11-19

5-(5-tert-butyl-1,2,4-oxadiazol-3-yl)-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

    • 5-(5-tert-butyl-1,2,4-oxadiazol-3-yl)-2-chloropyridine
    • TWGZIFZMKVPTBA-UHFFFAOYSA-N
    • CID 86659957
    • Pyridine, 2-chloro-5-[5-(1,1-dimethylethyl)-1,2,4-oxadiazol-3-yl]-
    • Inchi: 1S/C11H12ClN3O/c1-11(2,3)10-14-9(15-16-10)7-4-5-8(12)13-6-7/h4-6H,1-3H3
    • InChI Key: TWGZIFZMKVPTBA-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=N1)C1=NOC(C(C)(C)C)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Topological Polar Surface Area: 51.8

Experimental Properties

  • Density: 1.213±0.06 g/cm3(Predicted)
  • Boiling Point: 360.9±52.0 °C(Predicted)
  • pka: -3.42±0.10(Predicted)
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